6-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione
Description
6-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione is a chemical compound with the CAS Number: 1152315-50-8 . It has a molecular weight of 180.14 . The compound is a pale-yellow to yellow-brown solid .
Synthesis Analysis
The synthesis of 6-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione involves several steps. For example, one method involves the use of sodium-chlor and aluminum chloride, followed by a reaction with 4-bromo-2-(4-fluorophenoxy) ethyl butyrates .Molecular Structure Analysis
The molecular structure of 6-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione can be represented by the formula C9H5FO3 .Physical And Chemical Properties Analysis
6-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione is a pale-yellow to yellow-brown solid . It has a molecular weight of 180.14 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione involves the condensation of 2-hydroxyacetophenone with malonic acid in the presence of concentrated sulfuric acid to form 3,4-dihydrocoumarin. This intermediate is then fluorinated using a fluorinating agent such as hydrogen fluoride or a fluorinating reagent like diethylaminosulfur trifluoride (DAST) to yield the final product.", "Starting Materials": [ "2-hydroxyacetophenone", "malonic acid", "concentrated sulfuric acid", "fluorinating agent (e.g. hydrogen fluoride) or fluorinating reagent (e.g. DAST)" ], "Reaction": [ "Step 1: Condensation of 2-hydroxyacetophenone with malonic acid in the presence of concentrated sulfuric acid to form 3,4-dihydrocoumarin.", "Step 2: Fluorination of 3,4-dihydrocoumarin using a fluorinating agent such as hydrogen fluoride or a fluorinating reagent like DAST to yield 6-fluoro-3,4-dihydro-1H-2-benzopyran-1,3-dione." ] } | |
CAS RN |
1152315-50-8 |
Molecular Formula |
C9H5FO3 |
Molecular Weight |
180.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
